BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guidance for
Handling cis-1,2-Diaminocyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-1,2-Diaminocyclohexane

Cat. No.: B074578

For researchers, scientists, and professionals in drug development, the safe handling of
chemicals is paramount. This document provides immediate, essential safety and logistical
information for cis-1,2-Diaminocyclohexane, including personal protective equipment (PPE)
recommendations, handling procedures, and disposal plans.

Quantitative Data Summary

The following table summarizes key quantitative data for cis-1,2-Diaminocyclohexane,
facilitating a quick assessment of its physical and chemical properties.

Property Value

Molecular Formula C6H14N2[1][2][3][4]

Molecular Weight 114.19 g/mol [2][3][5]

Appearance Colorless to light yellow/orange clear liquid[6]
Boiling Point 92 °C/197.6 °F[1]

Flash Point 70 °C / 158 °F (closed cup)[1][7]

Density 0.931 g/mL at 25 °CJ[7]

Vapor Pressure 0.4 mmHg at 20 °C[7]

Water Solubility Soluble[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

Hazard Summary: cis-1,2-Diaminocyclohexane is classified as a corrosive substance that
causes severe skin burns and eye damage.[2][8] It may also cause an allergic skin reaction.[8]

Personal Protective Equipment (PPE): A comprehensive PPE plan is critical to mitigate the
risks associated with handling this chemical.

Area of Protection Recommended PPE

Tightly fitting safety goggles with side-shields
Eye/Face Protection conforming to EN 166 (EU) or NIOSH (US). A

face shield is also recommended.[8]

Wear fire/flame resistant and impervious
Skin Protection clothing.[8] Chemical impermeable gloves are

required.[8]

If exposure limits are exceeded or symptoms

like irritation occur, use a full-face respirator with
Respiratory Protection an appropriate filter (e.g., type ABEK (EN14387)

respirator filter).[7] For dusts, a P2 filter is

recommended.[9]

Operational Plan: From Reception to Disposal

A systematic approach to handling cis-1,2-Diaminocyclohexane ensures safety at every
stage.

1. Receiving and Inspection:
» Upon receipt, visually inspect the container for any signs of damage or leaks.
o Ensure the container is properly labeled.

» Transport the chemical to the designated storage area immediately.
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2. Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][10]
o Keep away from heat, sparks, open flames, and hot surfaces.[6]

o Store apart from incompatible materials such as strong oxidizing agents and strong acids.
[10][11]

e The storage area should be a corrosives area, and containers should be kept under nitrogen
if possible.[10][11]

3. Handling and Use:

 All handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[1][8]

e Avoid contact with skin and eyes.[8]

¢ Do not breathe dust, fume, gas, mist, vapors, or spray.[3]

e Use non-sparking tools to prevent ignition.[8]

e Ground and bond containers when transferring material to prevent static discharge.[5]
e Wash hands thoroughly after handling.[8]

4. Disposal Plan:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[6][8][9]

» Do not mix with other waste. Leave chemicals in their original containers.[9]

o Uncleaned containers should be handled as if they still contain the hazardous product.[9]

Emergency Procedures

First Aid Measures:
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« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Get
emergency medical help immediately.[6][8]

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower.[6]
Seek immediate medical attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[6][8] Get immediate medical help.[6][8]

« If Swallowed: Rinse mouth. Do NOT induce vomiting.[6][8] Call a poison center or doctor
immediately.[1]

Spill Response Workflow:

The following diagram outlines the procedural steps for managing a spill of cis-1,2-
Diaminocyclohexane.
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Immediate Actions

Evacuate Area

Ensure Adequate Ventilation

Remove Ignition Sources

Containmel%t & Cleanup

Contain Spill with Inert Material
(e.g., sand, earth)

Absorb with Inert Material

Collect into a Closed Container

Fintheps

Decontaminate Spill Area

Dispose of Waste According to Regulations

Report the Incident

Click to download full resolution via product page

Workflow for managing a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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